N-[7-[2-(3,4-dimethoxyphenyl)ethyl]-2,4,6-trioxo-5-(trifluoromethyl)-2,3,4,5,6,7-hexahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl]-3-methylbutanamide

• IUPAC Name: N-[7-[2-(3,4-dimethoxyphenyl)ethyl]-2,4,6-trioxo-5-(trifluoromethyl)-1H-pyrrolo[2,3-d]pyrimidin-5-yl]-3-methylbutanamide
• InChI: InChI=1S/C22H25F3N4O6/c1-11(2)9-15(30)28-21(22(23,24)25)16-17(26-20(33)27-18(16)31)29(19(21)32)8-7-12-5-6-13(34-3)14(10-12)35-4/h5-6,10-11H,7-9H2,1-4H3,(H,28,30)(H2,26,27,31,33)
• InChI Key: SIEKGBMOXFHRTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1(C2=C(NC(=O)NC2=O)N(C1=O)CCC3=CC(=C(C=C3)OC)OC)C(F)(F)F
• Molecular Formula: C22H25F3N4O6
• Molecular Weight: 498.5 g/mol

Description

The compound belongs to a class of molecules that exhibit a wide range of biological activities and are of significant interest in the development of new therapeutic agents. Its structure incorporates several functional groups, including pyrrolo[2,3-d]pyrimidine, which is known for its presence in molecules with pharmacological activities.

Synthesis Analysis

Synthesis of similar compounds typically involves multiple steps, including condensation, Michael addition, and alkylation reactions, to introduce various substituents into the pyrimidine core. A key intermediate in the preparation of related compounds is often derived through asymmetric synthesis techniques, ensuring the introduction of stereochemical complexity into the molecule (Fleck et al., 2003).

Molecular Structure Analysis

The molecular structure of compounds within this family is characterized by X-ray crystallography, revealing detailed conformational and geometrical features. These studies show how various substituents influence the overall shape of the molecule, potentially affecting its biological activity and interaction with biological targets (Hu et al., 2007).

Chemical Reactions and Properties

Compounds of this class participate in a variety of chemical reactions, including hydrolysis and rearrangement, under specific conditions. These reactions can lead to structural transformations, offering insights into their reactivity and stability under different chemical environments (Nagamatsu et al., 1984).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline forms, are crucial for understanding the compound's behavior in various solvents and conditions. Polymorphism, in particular, can significantly affect the compound's physical stability and solubility, which are important parameters in pharmaceutical development (Miyamae et al., 1991).